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Introduction and Rationale

N-(Oxolan-3-yl)azetidin-3-amine is a saturated heterocyclic compound featuring a strained

four-membered azetidine ring linked to a five-membered oxolane (tetrahydrofuran) ring via a
secondary amine bridge. The unique combination of these moieties—a strained, basic nitrogen
heterocycle and a polar ether ring—makes it a molecule of interest in medicinal chemistry and
drug discovery programs.[1][2] The rigidity of the azetidine scaffold can be a valuable feature in
designing ligands for specific biological targets.[3][4]

The unequivocal confirmation of the structure and the rigorous assessment of purity are
paramount for any downstream application, from biological screening to preclinical
development. The presence of multiple heteroatoms, stereocenters, and strained ring systems
necessitates a multi-faceted analytical approach. This document provides a comprehensive
guide, outlining a suite of robust analytical methods and detailed protocols for the definitive
characterization of N-(Oxolan-3-yl)azetidin-3-amine. The causality behind experimental
choices is explained to empower researchers to adapt these methods for related structures.
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Molecular Structure and Key Analytical Features

IUPAC Name: N-(Oxolan-3-yl)azetidin-3-amine Molecular Formula: C7H1aN20 Molecular
Weight: 142.20 g/mol

The image you are
requesting does not exist
bile.

ar is no longer availahle

| Frgur.com

The structure presents several key features that will be probed by the analytical techniques
described herein:

Secondary Amine (N-H): A key functional group, identifiable by IR and NMR spectroscopy. Its
basicity influences chromatographic behavior.

o Azetidine Ring: A strained four-membered ring. The protons on this ring will have
characteristic chemical shifts and coupling patterns in NMR due to ring strain.[5][6]

o Oxolane (THF) Ring: A five-membered ether ring. The C-O-C ether linkage is a key feature
for IR spectroscopy.

o Chiral Centers: The C3 positions of both the azetidine and oxolane rings are potential chiral
centers, which can lead to complex NMR spectra.

» Nitrogen Atoms: The presence of two nitrogen atoms is a critical determinant for mass
spectrometry, following the Nitrogen Rule.[7][8]

Integrated Analytical Workflow

A logical and integrated workflow ensures that data from each analytical technique is used to
build a complete and validated profile of the compound. The results from spectroscopic
methods confirm the identity, while chromatographic and elemental analyses establish purity
and elemental composition, respectively.
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Caption: Integrated workflow for the comprehensive characterization of the target molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful technique for the unambiguous structural elucidation of organic
molecules. For N-(Oxolan-3-yl)azetidin-3-amine, both 1D (*H, 13C) and 2D (e.g., COSY,
HSQC) experiments are essential for assigning all proton and carbon signals, especially given
the potential for spectral overlap and complex coupling patterns from the two ring systems.[5]

Experimental Protocol: *H and **C NMR
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o Sample Preparation: Dissolve 5-10 mg of the sample in ~0.6 mL of a suitable deuterated
solvent (e.g., DMSO-ds, CDClIs, or D20). The choice of solvent is critical, DMSO-ds is often
preferred as it allows for the clear observation of the exchangeable N-H proton.

 Instrument Setup: Acquire spectra on a 400 MHz or higher field NMR spectrometer.
e 'H NMR Acquisition:

o Pulse Program: Standard single pulse (zg30).

o Spectral Width: ~16 ppm.

o Relaxation Delay (D1): 2-5 seconds.

o Number of Scans: 16-64, to achieve adequate signal-to-noise.
e 13C NMR Acquisition:

o Pulse Program: Proton-decoupled pulse program (e.g., zgpg30).

o Spectral Width: ~220 ppm.

o Relaxation Delay (D1): 2 seconds.

o Number of Scans: 1024 or more, as *3C has low natural abundance.

o Data Processing: Apply Fourier transform, phase correction, and baseline correction.
Reference the spectra to the residual solvent peak or an internal standard (TMS).

Expected Results and Interpretation

The chemical shifts are highly dependent on the solvent and substitution. The following table
provides predicted ranges based on typical values for azetidine and tetrahydrofuran
derivatives.[6][9]
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Atom Assignment

Technique

Expected Chemical
Shift (ppm)

Rationale & Key
Insights

Azetidine CH (C3-H)

1H NMR

3.5-45

Deshielded proton
attached to the carbon
bearing the nitrogen.
Will likely appear as a

multiplet.

Azetidine CHz (C2,4-
H)

1H NMR

3.8-438

Diastereotopic protons
due to the adjacent
chiral center,
potentially appearing
as complex multiplets

or distinct signals.[9]

Oxolane CH (C3-H)

1H NMR

3.3-4.2

Deshielded proton on
the carbon attached to

the amine nitrogen.

Oxolane CHz (C2,5-H)

1H NMR

3.6-4.0

Protons adjacent to
the ether oxygen,

typically deshielded.

Oxolane CH2 (C4-H)

1H NMR

1.8-25

More shielded alkyl
protons on the

oxolane ring.

Amine N-H

1H NMR

1.0 - 4.0 (broad)

Position is highly
variable and solvent-
dependent. Signal will
disappear upon D20

exchange.[7]

Azetidine C3

13C NMR

45 - 60

Carbon atom directly
bonded to the amine

nitrogen.

Azetidine C2,4

13C NMR

50 - 65

Ring carbons adjacent
to the azetidine

nitrogen.
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Carbon atom bonded

Oxolane C3 13C NMR 55-70 _ _
to the amine nitrogen.
Carbons adjacent to
Oxolane C2,5 13C NMR 65 - 75
the ether oxygen.
More shielded alkyl
Oxolane C4 13C NMR 25-35

carbon.

Expert Insight: Due to the conformational dynamics of the two rings and the presence of chiral
centers, significant signal overlap in the *H NMR spectrum is expected. A 2D COSY experiment
is crucial to establish proton-proton coupling networks within each ring, while an HSQC
experiment will definitively link each proton to its directly attached carbon.[5]

Mass Spectrometry (MS)

Mass spectrometry is indispensable for confirming the molecular weight and providing
structural information through fragmentation analysis. High-resolution mass spectrometry
(HRMS) is recommended to confirm the elemental composition.

Experimental Protocol: ESI-HRMS

o Sample Preparation: Prepare a dilute solution of the sample (~0.1 mg/mL) in a suitable
solvent such as methanol or acetonitrile, often with a small amount of formic acid (0.1%) to
promote protonation.

¢ Instrumentation: Use an electrospray ionization (ESI) source coupled to a high-resolution
mass analyzer (e.g., TOF or Orbitrap).

« Acquisition Mode: Acquire data in positive ion mode, as the amine functionalities are readily
protonated.

o Data Analysis: Identify the protonated molecular ion [M+H]*. Use the high-resolution data to
calculate the elemental formula and compare it with the theoretical formula (C7H1sN20O* for
the protonated species).

Expected Results and Interpretation
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e Molecular lon: The compound contains two nitrogen atoms. According to the Nitrogen Rule,
a compound with an even number of nitrogen atoms will have an even nominal molecular
weight.[7][8] The theoretical exact mass is 142.1106. The primary observed ion in ESI-MS
will be the protonated molecule, [M+H]*, at m/z 143.1184.

o Fragmentation: Amines characteristically undergo a-cleavage (cleavage of the C-C bond
adjacent to the nitrogen).[10][11] This results in the formation of a stable, resonance-
delocalized iminium ion. For this molecule, fragmentation could occur on either side of the
secondary amine, leading to characteristic fragment ions.

/Fragmentation Pathways\
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(Oxolane ring cleavage)
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a-cleavage

Loss of CsHsN
(Azetidine ring cleavage)
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-
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Caption: Predicted major fragmentation pathways in ESI-MS/MS.

High-Performance Liquid Chromatography (HPLC)

HPLC is the gold standard for determining the purity of pharmaceutical compounds. Due to the
polar and basic nature of N-(Oxolan-3-yl)azetidin-3-amine and its lack of a strong UV
chromophore, method development requires careful consideration.[12]

Experimental Protocol: Purity Assessment

» Rationale: Standard reversed-phase (C18) columns can exhibit poor peak shape (tailing) for
basic amines. Hydrophilic Interaction Chromatography (HILIC) is an excellent alternative for
retaining and separating highly polar compounds.[12] Alternatively, reversed-phase with an
ion-pairing agent or a low-pH mobile phase can be effective. An Evaporative Light Scattering
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Detector (ELSD) or Charged Aerosol Detector (CAD) is recommended due to the lack of a
UV chromophore.

e Chromatographic System: HPLC system equipped with a pump, autosampler, column oven,
and a suitable detector (ELSD/CAD).

e Column: HILIC column (e.g., Amide or Silica-based, 150 x 4.6 mm, 3.5 pum).
» Mobile Phase:

o A: Water with 0.1% Formic Acid

o B: Acetonitrile with 0.1% Formic Acid

» Gradient Elution: A gradient from high organic (e.g., 95% B) to lower organic content over
15-20 minutes is a good starting point for HILIC.

e Flow Rate: 1.0 mL/min.
e Column Temperature: 30 °C.
e Injection Volume: 5-10 pL.

o Sample Preparation: Dissolve the sample in a 50:50 mixture of Acetonitrile/Water at a
concentration of ~1 mg/mL.

o Data Analysis: Integrate the area of all peaks. Calculate the purity by dividing the area of the
main peak by the total area of all peaks and multiplying by 100.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and simple method to confirm the presence of key functional
groups within the molecule.

Experimental Protocol: ATR-FTIR

o Sample Preparation: Place a small amount of the solid sample directly onto the diamond
crystal of an Attenuated Total Reflectance (ATR) accessory.
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o Data Acquisition: Collect the spectrum over a range of 4000-600 cm~1.

» Data Processing: Perform a background subtraction using the spectrum of the empty ATR
crystal.

Expected Results and Interpretation

The FTIR spectrum will provide a characteristic fingerprint for the molecule, confirming the
presence of the amine and ether functionalities.

o Expected Wavenumber _
Vibrational Mode ( 1 Appearance & Rationale
cm-

A single, sharp to moderately
N-H Stretch 3350 - 3310 broad peak, characteristic of a

secondary amine.[7][13]

Strong, sharp peaks
C-H Stretch (Aliphatic) 2960 - 2850 corresponding to the CHz and
CH groups of the rings.

A peak of variable intensity.
N-H Bend 1650 - 1580 Can sometimes be weak for

secondary amines.[14]

A strong, characteristic
C-O-C Stretch (Ether) 1150 - 1085 absorption for the oxolane ring
ether linkage.[15]

A medium to weak band for the
C-N Stretch 1250 - 1020 _ . _
aliphatic amine C-N bonds.[13]

Elemental Analysis

Elemental analysis (CHN analysis) provides quantitative evidence of the elemental composition
of the molecule, serving as a final confirmation of its empirical formula and purity.

Experimental Protocol: CHN Combustion Analysis

o Sample Preparation: Accurately weigh 2-3 mg of the dried, pure sample into a tin capsule.
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e Instrumentation: Use a CHN elemental analyzer. The sample is combusted at high
temperature in the presence of oxygen.

o Detection: The resulting gases (COz, H20, N2) are separated and quantified by a thermal
conductivity detector.

o Data Analysis: The instrument software calculates the weight percentages of Carbon,
Hydrogen, and Nitrogen.

Expected Results

The experimental percentages should agree with the theoretical values for the formula
C7H14N20 within an acceptable margin of error (typically +0.4%).

Element Theoretical Percentage (%)
Carbon (C) 59.12

Hydrogen (H) 9.92

Nitrogen (N) 19.70

Trustworthiness Check: Historically, heterocyclic nitrogen compounds could be challenging to
combust fully. Modern elemental analyzers with optimized oxidation conditions typically
overcome this issue, providing reliable results for such structures.[16]

Conclusion

The combination of NMR spectroscopy, high-resolution mass spectrometry, FTIR, HPLC, and
elemental analysis provides a self-validating system for the comprehensive characterization of
N-(Oxolan-3-yl)azetidin-3-amine. NMR and MS definitively establish the molecular structure
and connectivity, FTIR confirms the presence of key functional groups, HPLC assesses purity,
and elemental analysis validates the elemental composition. Following these detailed protocols
will ensure the generation of a complete and trustworthy analytical data package, which is
essential for advancing research and development activities with this novel compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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